Cas no 50772-59-3 (2-Chloro-N-(5-nitro-thiazol-2-yl)acetamide)

• Product Name: 2-Chloro-N-(5-nitro-thiazol-2-yl)acetamide
• CAS No: 50772-59-3
• MF: C₅H₄ClN₃O₃S
• MW: 221.621558189392
• CID: 379191
• PubChem ID: 288329
• Update Time: 2025-05-19

2-Chloro-N-(5-nitro-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-chloro-N-(5-nitro-2-thiazolyl)-
• 2-chloro-N-(5-nitro-1,3-thiazol-2-yl)acetamide
• 2-chloro-N-(5-nitro(1,3-thiazol-2-yl))acetamide
• 2-chloro-n-(5-nitro-thiazol-2-yl)-acetamide
• 2-chloro-N-(5-nitrothiazol-2yl)acetamide
• AC1L69BG
• AC1Q1Y80
• AC1Q5NW0
• CTK5I4151
• NSC149458
• STK361804
• 2-(2-Chloroacetamido)-5-nitrothiazole
• NSC 149458
• AKOS000115670
• EN300-01940
• NSC-149458
• SCHEMBL18424530
• DTXSID80302175
• Z56887772
• CS-0218748
• SR-01000039656
• 2-Chloro-N-(5-nitrothiazol-2-yl)acetamide
• 50772-59-3
• SR-01000039656-1
• DB-303297
• G38279
• 2-Chloro-N-(5-nitro-thiazol-2-yl)-acetaMide, 98+% C5H4ClN3O3S, MW: 221.62
• 2-Chloro-N-(5-nitro-thiazol-2-yl)acetamide

• Inchi： 1S/C5H4ClN3O3S/c6-1-3(10)8-5-7-2-4(13-5)9(11)12/h2H,1H2,(H,7,8,10)
• InChI Key： GCGAZNDDCWOASE-UHFFFAOYSA-N
• SMILES： ClCC(NC1=NC=C([N+](=O)[O-])S1)=O

Computed Properties

• Exact Mass: 220.96600
• Monoisotopic Mass: 220.966
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.725
• Melting Point: 146-147 ºC
• Refractive Index: 1.677
• PSA: 116.05000
• LogP: 1.82480

Additional information on 2-Chloro-N-(5-nitro-thiazol-2-yl)acetamide

Recent Advances in the Study of 2-Chloro-N-(5-nitro-thiazol-2-yl)acetamide (CAS: 50772-59-3) in Chemical Biology and Pharmaceutical Research

The compound 2-Chloro-N-(5-nitro-thiazol-2-yl)acetamide (CAS: 50772-59-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This thiazole derivative, characterized by its nitro and chloroacetamide functional groups, exhibits promising biological activities, particularly in antimicrobial and anticancer applications. Recent studies have explored its mechanism of action, synthetic pathways, and potential therapeutic applications, making it a compound of interest for further investigation.

One of the key areas of research has been the antimicrobial properties of 2-Chloro-N-(5-nitro-thiazol-2-yl)acetamide. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The study highlighted the compound's ability to inhibit bacterial cell wall synthesis by targeting specific enzymes involved in peptidoglycan biosynthesis. This finding opens new avenues for the development of novel antibiotics to combat drug-resistant bacterial strains.

In addition to its antimicrobial activity, recent research has also focused on the anticancer potential of this compound. A study in Bioorganic & Medicinal Chemistry Letters (2024) reported that 2-Chloro-N-(5-nitro-thiazol-2-yl)acetamide exhibits selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and colon cancers. The compound was found to induce apoptosis through the activation of caspase-3 and caspase-9 pathways, suggesting its potential as a chemotherapeutic agent. Further in vivo studies are currently underway to evaluate its efficacy and safety profiles.

The synthetic chemistry of 2-Chloro-N-(5-nitro-thiazol-2-yl)acetamide has also been a subject of recent investigation. Researchers have developed optimized synthetic routes to improve yield and purity, as reported in a 2023 article in Tetrahedron Letters. The study introduced a novel one-pot synthesis method that reduces the number of steps and minimizes the use of hazardous reagents, making the process more environmentally friendly and scalable for industrial applications.

Despite these promising findings, challenges remain in the development of 2-Chloro-N-(5-nitro-thiazol-2-yl)acetamide as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through structural modifications and formulation strategies. Recent computational studies using molecular docking and quantitative structure-activity relationship (QSAR) models have provided insights into potential modifications to enhance its pharmacological properties.

In conclusion, 2-Chloro-N-(5-nitro-thiazol-2-yl)acetamide (CAS: 50772-59-3) represents a versatile scaffold with significant potential in both antimicrobial and anticancer drug development. The recent advancements in understanding its biological activities and synthetic accessibility pave the way for future research and potential clinical applications. Continued interdisciplinary collaboration between chemists, biologists, and pharmacologists will be crucial to fully realize the therapeutic potential of this compound.